molecular formula C18H13FN2O6S B302198 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione

3-(4-Fluorobenzyl)-5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione

Cat. No. B302198
M. Wt: 404.4 g/mol
InChI Key: WGRXKPVROZXNSP-NVNXTCNLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Fluorobenzyl)-5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. This compound is commonly referred to as FB-NOTA and has been studied extensively for its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of FB-NOTA is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. FB-NOTA has also been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
FB-NOTA has been found to have several biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, which leads to oxidative stress and ultimately cell death. Additionally, FB-NOTA has been found to inhibit the activity of several enzymes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using FB-NOTA in lab experiments is its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, FB-NOTA has been found to have anti-inflammatory and antioxidant properties. However, there are some limitations to using FB-NOTA in lab experiments. For example, the mechanism of action of FB-NOTA is not fully understood, which makes it difficult to optimize its use in research. Additionally, more research is needed to determine the optimal dosage and administration of FB-NOTA.

Future Directions

There are several future directions for research on FB-NOTA. One direction is to further investigate the mechanism of action of FB-NOTA and how it inhibits the growth of cancer cells. Additionally, more research is needed to determine the optimal dosage and administration of FB-NOTA. Furthermore, research on the potential use of FB-NOTA in combination with other cancer treatments is needed to determine whether it could be used as part of a multi-modal treatment approach. Finally, more research is needed to determine the potential side effects of FB-NOTA and how they can be mitigated.

Synthesis Methods

The synthesis of FB-NOTA involves the reaction of 4-fluorobenzylamine with 4-hydroxy-3-methoxy-5-nitrobenzaldehyde in the presence of thiazolidine-2,4-dione. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The product is obtained as a yellow solid and can be purified using column chromatography.

Scientific Research Applications

FB-NOTA has been studied extensively for its potential therapeutic properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. FB-NOTA has been found to be effective against a variety of cancer types, including breast cancer, lung cancer, and colon cancer. Additionally, FB-NOTA has been shown to have anti-inflammatory and antioxidant properties.

properties

Product Name

3-(4-Fluorobenzyl)-5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-1,3-thiazolidine-2,4-dione

Molecular Formula

C18H13FN2O6S

Molecular Weight

404.4 g/mol

IUPAC Name

(5Z)-3-[(4-fluorophenyl)methyl]-5-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C18H13FN2O6S/c1-27-14-7-11(6-13(16(14)22)21(25)26)8-15-17(23)20(18(24)28-15)9-10-2-4-12(19)5-3-10/h2-8,22H,9H2,1H3/b15-8-

InChI Key

WGRXKPVROZXNSP-NVNXTCNLSA-N

Isomeric SMILES

COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

SMILES

COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Canonical SMILES

COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.